Cas no 2680889-70-5 (3-Ethyl-5-(2,2,2-trifluoroacetamido)thiophene-2-carboxylic acid)

• Product Name: 3-Ethyl-5-(2,2,2-trifluoroacetamido)thiophene-2-carboxylic acid
• CAS No: 2680889-70-5
• MF: C₉H₈F₃NO₃S
• MW: 267.224931716919
• CID: 5651752
• PubChem ID: 165936616
• Update Time: 2025-06-13

3-Ethyl-5-(2,2,2-trifluoroacetamido)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28282481
• 3-ethyl-5-(2,2,2-trifluoroacetamido)thiophene-2-carboxylic acid
• 2680889-70-5
• 3-Ethyl-5-(2,2,2-trifluoroacetamido)thiophene-2-carboxylic acid

• Inchi： 1S/C9H8F3NO3S/c1-2-4-3-5(17-6(4)7(14)15)13-8(16)9(10,11)12/h3H,2H2,1H3,(H,13,16)(H,14,15)
• InChI Key： WRZYRLNGGGADSS-UHFFFAOYSA-N
• SMILES： S1C(=CC(=C1C(=O)O)CC)NC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 267.01769878g/mol
• Monoisotopic Mass: 267.01769878g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 94.6Ų

Additional information on 3-Ethyl-5-(2,2,2-trifluoroacetamido)thiophene-2-carboxylic acid

Comprehensive Overview of 3-Ethyl-5-(2,2,2-trifluoroacetamido)thiophene-2-carboxylic acid (CAS No. 2680889-70-5)

The compound 3-Ethyl-5-(2,2,2-trifluoroacetamido)thiophene-2-carboxylic acid (CAS No. 2680889-70-5) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a thiophene core substituted with an ethyl group and a trifluoroacetamido moiety, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this compound due to its versatility in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents.

In recent years, the demand for fluorinated compounds like 3-Ethyl-5-(2,2,2-trifluoroacetamido)thiophene-2-carboxylic acid has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing trend of precision medicine and targeted drug delivery, where fluorination plays a critical role. The compound's CAS No. 2680889-70-5 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

From a synthetic chemistry perspective, the thiophene-2-carboxylic acid scaffold is a cornerstone in heterocyclic chemistry. The introduction of the trifluoroacetamido group adds a layer of complexity, enabling interactions with biological targets through hydrogen bonding and hydrophobic effects. This makes the compound a promising candidate for structure-activity relationship (SAR) studies, a hot topic in medicinal chemistry.

Another area of interest is the compound's potential application in agrochemicals. The thiophene ring is known for its pesticidal properties, and the trifluoroacetamido group could enhance its efficacy against resistant strains. With the global push for sustainable agriculture, researchers are exploring novel chemistries to replace outdated pesticides, and 3-Ethyl-5-(2,2,2-trifluoroacetamido)thiophene-2-carboxylic acid fits this narrative perfectly.

For those wondering about the synthesis of this compound, it typically involves multi-step organic reactions, including amidation and carboxylation of the thiophene ring. The process requires careful optimization to achieve high yields and purity, which is crucial for downstream applications. Laboratories specializing in custom synthesis often handle such requests, catering to the needs of pharmaceutical and agrochemical companies.

In summary, 3-Ethyl-5-(2,2,2-trifluoroacetamido)thiophene-2-carboxylic acid (CAS No. 2680889-70-5) is a compound of high interest in both academic and industrial settings. Its unique structural features and potential applications in drug discovery and agrochemical development make it a standout molecule. As research continues to uncover its full potential, this compound is poised to play a pivotal role in advancing green chemistry and innovative therapeutics.